Cas no 1261479-68-8 (3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid)

• Product Name: 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid
• CAS No: 1261479-68-8
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 4985808
• Update Time: 2025-08-05

3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid

• Inchi： 1S/C10H10F2O3/c11-10(12)7-1-3-8(13)6(5-7)2-4-9(14)15/h1,3,5,10,13H,2,4H2,(H,14,15)
• InChI Key： HLSVCMFIKOGPFA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=C1)CCC(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5

Additional information on 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid

Introduction to 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid (CAS No. 1261479-68-8) and Its Emerging Applications in Chemical and Biomedical Research

3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid, identified by the chemical identifier CAS No. 1261479-68-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential biological activities. This compound, featuring a difluoromethyl group and a hydroxyphenyl moiety, represents a class of derivatives that have been extensively studied for their pharmacological relevance. The presence of these functional groups not only influences its chemical reactivity but also contributes to its interaction with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The difluoromethyl group, a key structural feature of this compound, is well-documented for its ability to enhance metabolic stability and binding affinity in drug molecules. This modification has been strategically incorporated into various pharmaceuticals to improve their pharmacokinetic profiles. In contrast, the hydroxyphenyl moiety is known for its role in modulating enzyme inhibition and receptor binding, which has been leveraged in the design of compounds targeting neurological and inflammatory disorders. The combination of these features in 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid suggests a multifaceted potential for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have indicated that the structural framework of 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid may exhibit inhibitory effects on certain enzymes implicated in metabolic diseases and cancer pathways. For instance, preliminary computational studies suggest that this compound could interact with cytochrome P450 enzymes, which are critical in drug metabolism, potentially leading to novel therapeutic strategies for managing drug-drug interactions.

In the realm of medicinal chemistry, the synthesis of derivatives like 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid has been facilitated by innovative synthetic methodologies that optimize yield and purity. The introduction of fluorine atoms into aromatic rings is a well-established strategy to enhance bioavailability and resistance to enzymatic degradation. The hydroxyphenyl group further contributes to the compound's solubility and bioavailability, making it an attractive scaffold for further derivatization. Researchers are exploring various synthetic routes to modify this core structure, aiming to develop analogs with enhanced pharmacological properties.

The compound's potential extends beyond traditional pharmaceutical applications into the field of agrochemicals and material science. The unique electronic properties conferred by the difluoromethyl and hydroxyphenyl groups make it a candidate for use in advanced materials, such as liquid crystals or organic semiconductors. Additionally, its stability under various environmental conditions suggests utility in industrial applications where chemical durability is essential.

From a regulatory perspective, the handling and synthesis of 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid must adhere to stringent safety protocols to ensure worker protection and environmental compliance. While not classified as a hazardous material under current regulations, proper ventilation, personal protective equipment (PPE), and waste disposal methods are mandatory during laboratory-scale production. These measures align with global standards aimed at minimizing risks associated with chemical research and development.

The future direction of research on 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid is likely to focus on expanding its therapeutic applications through interdisciplinary collaboration between chemists, biologists, and clinicians. Preclinical studies are underway to evaluate its efficacy in models of inflammation, pain management, and neurodegenerative diseases. The integration of high-throughput screening technologies will accelerate the identification of novel derivatives with improved pharmacological profiles.

As our understanding of molecular interactions evolves, so does the potential for leveraging compounds like 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid in precision medicine. Personalized treatment approaches tailored to individual genetic profiles may soon incorporate such molecules as key components in therapeutic regimens. This underscores the importance of continued investment in fundamental research to unlock the full therapeutic potential of this class of compounds.

In conclusion, 3-(5'-(Difluoromethyl)-2'-hydroxyphenyl)propionic acid (CAS No. 1261479-68-8) represents a fascinating example of how structural modifications can yield compounds with diverse applications across multiple scientific domains. Its unique combination of functional groups positions it as a valuable tool for researchers exploring new frontiers in drug discovery, material science, and beyond. As advancements in synthetic chemistry and molecular biology progress, the future applications of this compound are poised to expand significantly.